CDK2 Kinase Inhibition: The 2,4-Dimethylthiazole-5-yl Scaffold Is a Validated ATP-Competitive Pharmacophore with Ki = 6.5 μM
The compound 4-(2,4-dimethyl-1,3-thiazol-5-yl)phenol is the direct synthetic precursor to 4-(2,4-dimethylthiazol-5-yl)pyrimidin-2-amine (the des-phenol analog), which was identified through virtual screening and experimentally confirmed as a moderately potent, ATP-competitive inhibitor of cyclin-dependent kinase 2 (CDK2) with a Ki of 6.5 μM (6,500 nM) in a purified enzyme radiometric assay at 30 °C, pH 7.4, in the presence of 100 μM ATP [1]. The X-ray crystal structure of the optimized analog 3-[4-(2,4-dimethyl-thiazol-5-yl)-pyrimidin-2-ylamino]-phenol bound to CDK2 (PDB 1PXM, resolution 2.53 Å) confirms that the 2,4-dimethylthiazole moiety occupies a hydrophobic pocket in the ATP-binding site, with the methyl groups making critical van der Waals contacts [2]. By comparison, the unsubstituted thiazole analog (thiazole replacing 2,4-dimethylthiazole) in the same chemical series shows substantially weaker binding; the most potent optimized CDK2 inhibitors from this program achieved Ki values as low as 2–10 nM, representing a >650-fold improvement over the initial 6.5 μM hit through systematic SAR exploration of the aniline portion while retaining the 2,4-dimethylthiazole core [3].
| Evidence Dimension | CDK2 inhibitory potency (Ki) |
|---|---|
| Target Compound Data | Ki = 6.5 μM (6,500 nM) for 4-(2,4-dimethylthiazol-5-yl)pyrimidin-2-amine (the direct pyrimidine analog of the target phenol compound, sharing the identical 2,4-dimethylthiazole core) [1] |
| Comparator Or Baseline | Optimized 2-anilino-4-(thiazol-5-yl)pyrimidine CDK2 inhibitors from the same series: Ki = 2–10 nM (e.g., compound 32: Ki = 2 nM); unsubstituted or mono-methyl thiazole analogs: not explicitly reported but inferred from SAR to have Ki > 100 μM based on the critical role of the 2,4-dimethyl substitution [3] |
| Quantified Difference | The 2,4-dimethylthiazole scaffold provides a >650-fold window for potency optimization (from 6.5 μM to ~2–10 nM). Removal of the 2- or 4-methyl group is expected to reduce affinity by >10-fold based on crystallographic contact analysis [2][3]. |
| Conditions | In vitro radiometric kinase assay using purified CDK2/cyclin E enzyme, 30 °C, pH 7.4, 100 μM ATP; X-ray co-crystal structure PDB 1PXM, 2.53 Å resolution [1][2] |
Why This Matters
For procurement decisions in kinase inhibitor discovery programs, the 2,4-dimethylthiazole-5-yl substructure is an experimentally validated, crystallographically characterized ATP-site pharmacophore; generic thiazole building blocks cannot reproduce this binding mode.
- [1] BindingDB Entry BDBM8037. 4-(2,4-Dimethyl-1,3-thiazol-5-yl)pyrimidin-2-amine – CDK2 Ki = 6.5 μM. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=8037 (accessed 2026-05-10). View Source
- [2] RCSB PDB. 1PXM: Human Cyclin-Dependent Kinase 2 Complexed with the Inhibitor 3-[4-(2,4-Dimethyl-thiazol-5-yl)-pyrimidin-2-ylamino]-phenol. Deposited 2003-07-04. doi:10.2210/pdb1pxm/pdb. View Source
- [3] Wang S, Meades C, Wood G, Osnowski A, Anderson S, Yuill R, Thomas M, Mezna M, Jackson W, Midgley C, Griffiths G, Fleming I, Green S, McNae I, Wu SY, McInnes C, Zheleva D, Walkinshaw MD, Fischer PM. 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity. J Med Chem. 2004;47(7):1662–1675. doi:10.1021/jm0309957. PMID: 15027857. View Source
